Cas no 2171734-83-9 (3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid
• CAS No: 2171734-83-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6246280
• PubChem ID: 165543670
• Update Time: 2025-05-19

3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid
• 3-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidine-3-carboxylic acid
• EN300-1497002
• 2171734-83-9

• Inchi： 1S/C27H32N2O5/c1-3-9-23(24(30)29-15-14-27(4-2,17-29)25(31)32)28-26(33)34-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,22-23H,3-4,9,14-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： ZDZIFXGOFMNFAF-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CN(C(C(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid

Comprehensive Guide to 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid (CAS No. 2171734-83-9)

3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid (CAS No. 2171734-83-9) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are essential for solid-phase peptide synthesis (SPPS). Its unique structure, featuring an ethyl group and a pyrrolidine ring, makes it a valuable building block for designing novel peptides with enhanced stability and bioactivity.

The growing interest in peptide-based therapeutics has increased the demand for high-quality Fmoc-protected amino acids like 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid. Researchers are particularly drawn to its ability to improve peptide solubility and reduce aggregation, addressing common challenges in drug development. With the rise of personalized medicine and biologics, this compound is gaining traction in both academic and industrial labs.

One of the key advantages of 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid is its compatibility with automated peptide synthesizers. The Fmoc group provides excellent protection during synthesis while allowing easy deprotection under mild conditions. This feature is critical for producing complex peptides with high purity, a requirement for FDA-approved drugs and clinical trials.

In addition to pharmaceutical applications, 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid is also used in bioconjugation and material science. Its reactive carboxyl group enables the formation of stable amide bonds, making it useful for modifying surfaces or creating peptide-based biomaterials. Recent studies have explored its potential in drug delivery systems and tissue engineering, aligning with the increasing focus on nanomedicine.

From a market perspective, the demand for Fmoc-protected amino acids is expected to grow steadily, driven by advancements in peptide synthesis technologies and the expanding pipeline of peptide drugs. Companies specializing in fine chemicals and custom synthesis are actively stocking 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid to meet the needs of research institutions and pharmaceutical developers.

For researchers working with 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, protected from light and moisture. Analytical techniques such as HPLC and mass spectrometry are commonly used to verify its purity and confirm successful incorporation into peptide chains.

In summary, 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid (CAS No. 2171734-83-9) is a versatile and high-value compound in modern peptide chemistry. Its applications span from drug discovery to advanced biomaterials, reflecting the dynamic nature of life sciences and biotechnology. As the field continues to evolve, this compound will likely play an even greater role in developing next-generation therapeutics and innovative biomedical solutions.